N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide

• Molecular Formula: C20H21FN4O4S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-(3-fluoro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C20H21FN4O4S/c1-14-19(20(27)25(23(14)2)16-9-5-4-6-10-16)22-18(26)13-24(30(3,28)29)17-11-7-8-15(21)12-17/h4-12H,13H2,1-3H3,(H,22,26)
• InChI Key: BPAUYZRDCQUUST-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CN(C3=CC(=CC=C3)F)S(=O)(=O)C

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide, also known as DPA-714, is a selective ligand for the translocator protein 18 kDa (TSPO). It has been widely used in scientific research for its potential as a diagnostic tool for neurodegenerative diseases and as a therapeutic agent for inflammation and cancer.

Mechanism of Action

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide binds selectively to TSPO, a mitochondrial protein that is involved in cholesterol transport and steroid synthesis. TSPO expression is upregulated in response to cellular stress, such as inflammation and oxidative damage. N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide can modulate TSPO activity, which may have therapeutic potential for a range of diseases.
Biochemical and Physiological Effects:
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been shown to have anti-inflammatory and anti-tumor effects in animal models. It can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide may also have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has several advantages for lab experiments, including its high selectivity for TSPO and its ability to cross the blood-brain barrier. However, it is important to note that N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide is a radiotracer and requires specialized equipment for imaging. In addition, the use of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide in animal models may not fully reflect its effects in humans.

Future Directions

There are several potential future directions for the use of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide in scientific research. One area of interest is the development of new TSPO ligands with improved selectivity and affinity. Another area of focus is the use of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide in combination with other imaging agents to improve the accuracy of disease diagnosis. Additionally, N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide may have therapeutic potential for a range of diseases beyond neurodegeneration and cancer, such as autoimmune disorders and metabolic diseases.

Synthesis Methods

The synthesis of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide involves a multi-step process starting with the reaction of 3-fluoroaniline with methylsulfonyl chloride to form 3-fluoro(methylsulfonyl)aniline. This compound is then reacted with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid to form the intermediate compound, which is then coupled with N-(2-chloroacetyl) glycine to produce N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide.

Scientific Research Applications

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been extensively studied for its potential as a diagnostic tool for neurodegenerative diseases such as Alzheimer's and Parkinson's. TSPO expression is known to be upregulated in activated microglia, which are involved in neuroinflammation and neurodegeneration. N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide can be used as a radiotracer in positron emission tomography (PET) imaging to visualize TSPO expression in the brain, allowing for early detection and monitoring of disease progression.